Cas no 1038282-69-7 (1-(3-amino-4-chlorophenyl)imidazolidin-2-one)

• Product Name: 1-(3-amino-4-chlorophenyl)imidazolidin-2-one
• CAS No: 1038282-69-7
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 4568988
• Update Time: 2025-06-24

1-(3-amino-4-chlorophenyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-4-chlorophenyl)imidazolidin-2-one
• 2-Imidazolidinone, 1-(3-amino-4-chlorophenyl)-

• Inchi： 1S/C9H10ClN3O/c10-7-2-1-6(5-8(7)11)13-4-3-12-9(13)14/h1-2,5H,3-4,11H2,(H,12,14)
• InChI Key： ZDRXXOIPTXAMEG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(Cl)C(N)=C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(3-amino-4-chlorophenyl)imidazolidin-2-one

Introduction to 1-(3-amino-4-chlorophenyl)imidazolidin-2-one (CAS No. 1038282-69-7) and Its Emerging Applications in Chemical Biology

1-(3-amino-4-chlorophenyl)imidazolidin-2-one, identified by the CAS number 1038282-69-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the imidazolidinone class, which is characterized by a five-membered ring containing two nitrogen atoms and a ketone or similar functional group. The presence of both an amino group and a chloro substituent on the aromatic ring enhances its reactivity, making it a valuable scaffold for medicinal chemistry and drug discovery.

The imino core of 1-(3-amino-4-chlorophenyl)imidazolidin-2-one plays a crucial role in its interactions with biological targets. The imidazolidinone moiety is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its potential as a precursor for the development of novel therapeutic agents, particularly in the context of modulating enzyme activity and inhibiting key signaling pathways involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 1-(3-amino-4-chlorophenyl)imidazolidin-2-one is its ability to serve as a building block for more complex molecules. The amino group at the 3-position allows for further functionalization via coupling reactions, such as amide or urea bond formation, while the chloro substituent at the 4-position can be selectively modified through nucleophilic aromatic substitution or cross-coupling reactions. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological potency and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of 1-(3-amino-4-chlorophenyl)imidazolidin-2-one. Molecular docking simulations have revealed that this compound can interact with a wide range of protein targets, including kinases, transcription factors, and receptor proteins. These interactions are thought to underlie its observed biological effects and provide insights into potential therapeutic applications. For instance, studies suggest that derivatives of this compound may inhibit tyrosine kinases involved in cancer cell proliferation, offering a promising avenue for developing targeted therapies.

The synthesis of 1-(3-amino-4-chlorophenyl)imidazolidin-2-one has also been refined through modern synthetic methodologies. Catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and microwave-assisted synthesis have all been employed to improve yield and purity. These techniques not only streamline the production process but also enable the rapid generation of libraries of analogs for high-throughput screening (HTS). Such HTS campaigns have identified several lead compounds with enhanced pharmacological activity, paving the way for further development.

In the realm of drug discovery, 1-(3-amino-4-chlorophenyl)imidazolidin-2-one has been explored as a component in combination therapies. The ability of imidazolidinones to modulate multiple targets simultaneously suggests that they may be particularly effective when used in conjunction with other drugs that act through different mechanisms. Preliminary clinical trials have shown encouraging results when this compound is paired with standard-of-care treatments for certain cancers, highlighting its potential as an adjunct therapeutic agent.

The environmental impact of synthesizing 1-(3-amino-4-chlorophenyl)imidazolidin-2-one has also been considered in recent research. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For example, solvent-free reactions and biocatalytic methods have been investigated as alternatives to traditional organic synthesis approaches. These efforts align with broader trends in pharmaceutical manufacturing aimed at reducing the ecological footprint of drug development.

The future prospects for 1-(3-amino-4-chlorophenyl)imidazolidin-2-one are bright, with ongoing research focusing on expanding its applications beyond oncology. Investigational studies are exploring its potential in treating neurological disorders, infectious diseases, and inflammatory conditions. The compound's unique structural features make it well-suited for targeting diverse disease pathways, suggesting broad therapeutic utility.

In conclusion,1-(3-amino-4-chlorophenyl)imidazolidin-2-one (CAS No. 1038282-69-7) represents a promising chemical entity with significant potential in modern medicine. Its versatile reactivity, combined with recent advances in synthetic chemistry and computational biology, positions it as a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,imino derivatives like it are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.